Cas no 62221-53-8 (1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-)

• Product Name: 1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-
• CAS No: 62221-53-8
• MF: C₉H₂₃N₃O₂
• MW: 205.297822237015
• CID: 453837
• PubChem ID: 23467826
• Update Time: 2025-04-19

1,2-Propanediol, 3-[bis(3-aminopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-
• 3-[bis(3-aminopropyl)amino]-1,2-Propanediol
• 3-[bis(3-aminopropyl)amino]propane-1,2-diol
• FT-0716772
• 62221-53-8
• SCHEMBL11406047
• DTXSID10634436

• Inchi： 1S/C9H23N3O2/c10-3-1-5-12(6-2-4-11)7-9(14)8-13/h9,13-14H,1-8,10-11H2
• InChI Key： YARJMVZKVOXUFC-UHFFFAOYSA-N
• SMILES： OC(CO)CN(CCCN)CCCN

Computed Properties

• Exact Mass: 205.17919
• Monoisotopic Mass: 205.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.74